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Cat. No.: B038350 Get Quote

Introduction
5,5'-Dibromo-BAPTA-AM is a cell-permeant calcium chelator widely used in life sciences to

study the role of intracellular calcium (Ca²⁺) signaling. As an acetoxymethyl (AM) ester

derivative of the Ca²⁺ chelator BAPTA, it can passively diffuse across the cell membrane. Once

inside the cell, intracellular esterases cleave the AM groups, trapping the active, membrane-

impermeant 5,5'-Dibromo-BAPTA in the cytosol.[1][2][3] This allows for the effective buffering

of intracellular Ca²⁺, thereby enabling researchers to investigate the downstream

consequences of Ca²⁺-dependent signaling pathways.[1] 5,5'-Dibromo-BAPTA has a

moderate affinity for Ca²⁺, making it a valuable tool for studying Ca²⁺ mobilization and buffering

in a variety of cellular contexts.[4]

These application notes provide detailed protocols for loading cells with 5,5'-Dibromo-BAPTA-

AM, along with important considerations for experimental design and data interpretation.

Data Presentation
The successful use of 5,5'-Dibromo-BAPTA-AM is dependent on several key parameters that

often require optimization based on the specific cell type and experimental conditions. The

following tables summarize the critical physicochemical properties and recommended starting

concentrations for cell loading.

Table 1: Physicochemical Properties of 5,5'-Dibromo-BAPTA
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Property Value References

Molecular Formula (Free Acid) C₂₂H₂₂Br₂N₂O₁₀ [2][5]

Molecular Weight (Free Acid) 634.23 g/mol [2][5][6]

Molecular Formula

(Tetrapotassium Salt)
C₂₂H₁₈Br₂K₄N₂O₁₀ [4][5][7]

Molecular Weight

(Tetrapotassium Salt)
786.59 g/mol [2][4][6][7]

Calcium Dissociation Constant

(Kd) (in the absence of Mg²⁺)
~1.6 - 3.6 µM [2][4]

Solubility (AM ester) Soluble in DMSO [2]

Solubility (Tetrapotassium Salt) Soluble in water [2][7]

Table 2: Recommended Parameters for Cell Loading with 5,5'-Dibromo-BAPTA-AM
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Parameter Recommended Range Notes

Stock Solution Concentration 1-10 mM in anhydrous DMSO

Prepare fresh or store in small

aliquots at -20°C to -80°C,

protected from light and

moisture.[1][4]

Working Concentration 1-50 µM

The optimal concentration is

cell-type dependent and

should be determined

empirically.[1]

Incubation Time 15-60 minutes

Longer incubation times may

be required for some cell types

but can also increase cell

stress.[1][8]

Incubation Temperature 37°C or Room Temperature

Incubation at 37°C is common,

but room temperature may

reduce compartmentalization

of the dye into organelles.[3][8]

[9]

Pluronic® F-127 Concentration 0.02% - 0.04% (optional)

Aids in the dispersion of the

water-insoluble AM ester in

aqueous loading buffer.[3][7]

Probenecid Concentration 1-2.5 mM (optional)

An organic anion transporter

inhibitor that helps prevent the

active extrusion of the de-

esterified chelator from the

cell.[2][3]

Experimental Protocols
This section provides a detailed step-by-step protocol for loading adherent cells with 5,5'-
Dibromo-BAPTA-AM.

Materials:
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5,5'-Dibromo-BAPTA-AM

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127 (optional)

Probenecid (optional)

Balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS) or serum-free cell culture

medium

Cultured cells (adherent or in suspension)

Protocol for Loading Adherent Cells:
Preparation of Stock Solutions:

Prepare a 1-10 mM stock solution of 5,5'-Dibromo-BAPTA-AM in anhydrous DMSO.[1][4]

For example, to make a 1 mM stock solution, dissolve 1 mg of 5,5'-Dibromo-BAPTA-AM

(MW ~922.3 g/mol ) in approximately 1.08 mL of anhydrous DMSO.[1]

Vortex briefly to ensure complete dissolution.

Store the stock solution in small, single-use aliquots at -20°C or -80°C, protected from light

and moisture to avoid hydrolysis.[1][10]

Preparation of Loading Solution:

Warm the required reagents (e.g., HBSS, Pluronic® F-127 stock solution) to the desired

incubation temperature (e.g., 37°C or room temperature).

Dilute the 5,5'-Dibromo-BAPTA-AM stock solution into the balanced salt solution or

serum-free medium to the final desired working concentration (typically 1-50 µM).[1]

(Optional) To aid in the dispersion of the AM ester, first mix the stock solution with an equal

volume of a 10% Pluronic® F-127 stock solution before diluting it into the final volume of

HBSS. The final concentration of Pluronic® F-127 should be approximately 0.02%.[2]
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(Optional) If using probenecid to prevent chelator extrusion, add it to the loading buffer to a

final concentration of 1-2.5 mM.[2]

Vortex the final loading solution gently to ensure it is well-mixed.

Cell Loading:

Aspirate the cell culture medium from the cells.

Wash the cells once with the pre-warmed balanced salt solution.[4]

Add the prepared loading solution to the cells, ensuring the entire surface is covered.

Incubate the cells for 15-60 minutes at 37°C or a longer duration at room temperature,

protected from light.[1][3] The optimal incubation time and temperature are cell-type

dependent and should be determined empirically.[3]

Washing and De-esterification:

Aspirate the loading solution.

Wash the cells two to three times with the pre-warmed balanced salt solution or medium to

remove any extracellular 5,5'-Dibromo-BAPTA-AM.[1][4]

Add fresh, pre-warmed complete culture medium to the cells and incubate for an

additional 30 minutes. This de-esterification period allows for the complete cleavage of the

AM esters by intracellular esterases, ensuring the chelator is in its active, calcium-binding

form.[1]

Proceed with Experiment:

The cells are now loaded with 5,5'-Dibromo-BAPTA and are ready for the experiment to

investigate the role of intracellular calcium.

Mandatory Visualizations
The following diagrams illustrate the mechanism of action of 5,5'-Dibromo-BAPTA-AM and the

experimental workflow for cell loading.
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Caption: Mechanism of 5,5'-Dibromo-BAPTA-AM cell loading and calcium chelation.
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Caption: Experimental workflow for loading cells with 5,5'-Dibromo-BAPTA-AM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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